molecular formula C11H9ClO3S2 B8415377 5-Chlorosulfonyl-2-(4-methoxyphenyl)thiophene

5-Chlorosulfonyl-2-(4-methoxyphenyl)thiophene

Cat. No. B8415377
M. Wt: 288.8 g/mol
InChI Key: PZHAFFSEQBNUOB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5-Chlorosulfonyl-2-(4-methoxyphenyl)thiophene is a useful research compound. Its molecular formula is C11H9ClO3S2 and its molecular weight is 288.8 g/mol. The purity is usually 95%.
BenchChem offers high-quality 5-Chlorosulfonyl-2-(4-methoxyphenyl)thiophene suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 5-Chlorosulfonyl-2-(4-methoxyphenyl)thiophene including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

5-Chlorosulfonyl-2-(4-methoxyphenyl)thiophene

Molecular Formula

C11H9ClO3S2

Molecular Weight

288.8 g/mol

IUPAC Name

5-(4-methoxyphenyl)thiophene-2-sulfonyl chloride

InChI

InChI=1S/C11H9ClO3S2/c1-15-9-4-2-8(3-5-9)10-6-7-11(16-10)17(12,13)14/h2-7H,1H3

InChI Key

PZHAFFSEQBNUOB-UHFFFAOYSA-N

Canonical SMILES

COC1=CC=C(C=C1)C2=CC=C(S2)S(=O)(=O)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

Sulfuryl chloride (0.32 g, 2.34 mmol) was added dropwise a stirred solution of dry DMF (0.18 ml, 2.34 mmol) at 0° C. under an argon atmosphere resulting in the formation of a white solid. After 15 min, 2-(4-methoxy-phenyl)-thiophene (0.38 g, 2 mmol) was added and the mixture was warmed to 100° C. and the melt was further stirred for 45 min. Crushed ice was added and the reaction mixture was extracted with ethyl acetate (2×) and the combined organic extracts were washed with water, brine, dried (MgSO4.2H2O) filtered and concentrated under reduced pressure. The crude, green solid was purified over silica gel (ethyl acetate/n-heptane 1:9): green solid, 0.13 g (18%).
Quantity
0.32 g
Type
reactant
Reaction Step One
Name
Quantity
0.18 mL
Type
reactant
Reaction Step One
Quantity
0.38 g
Type
reactant
Reaction Step Two

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